cyclohexyl [3-({[(2-hydroxyethyl)amino]carbonyl}amino)-4-methylphenyl]carbamate

• IUPAC Name: cyclohexyl N-[3-(2-hydroxyethylcarbamoylamino)-4-methylphenyl]carbamate
• InChI: InChI=1S/C17H25N3O4/c1-12-7-8-13(11-15(12)20-16(22)18-9-10-21)19-17(23)24-14-5-3-2-4-6-14/h7-8,11,14,21H,2-6,9-10H2,1H3,(H,19,23)(H2,18,20,22)
• InChI Key: UQUWJPBVULKXJY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)OC2CCCCC2)NC(=O)NCCO
• Molecular Formula: C17H25N3O4
• Molecular Weight: 335.4 g/mol

Description

Cyclohexyl [3-({[(2-hydroxyethyl)amino]carbonyl}amino)-4-methylphenyl]carbamate is a chemical compound that has been the subject of various studies due to its interesting chemical and physical properties. It belongs to a class of organic compounds known as carbamates.

Synthesis Analysis

The synthesis of similar compounds often involves complex reactions. For example, the synthesis of cyclohexa-1,3-dienes, which are structurally related to the target compound, can be achieved through one-pot cascade reactions involving allenic ketones/allenoate with amines and enones, as demonstrated by Feng et al. (2018) (Feng, Tian-Cheng et al., 2018).

Molecular Structure Analysis

The molecular structure of carbamate compounds has been extensively studied. For instance, Lynch et al. (1991) investigated a structurally related compound, trans-2-Phenylcyclohexyl N-(5-isopropenyl-2-methyl-2-cyclohexan-1-yl) carbamate, and detailed its hydrogen-bonded structure (Lynch, V. et al., 1991).

Chemical Reactions and Properties

The chemical reactions and properties of cyclohexyl carbamates have been a topic of interest in various studies. For instance, Vacondio et al. (2009) examined the structure–property relationships of cyclohexylcarbamic acid aryl esters, a class of carbamate compounds, highlighting their reactivity and stability (Vacondio, F. et al., 2009).

Physical Properties Analysis

The physical properties of carbamates, including those with a cyclohexyl group, are influenced by their molecular structure. Studies such as those conducted by Ghalib et al. (2010) on a related compound, 2-(4-Methylcyclohex-3-enyl)propan-2-yl N-phenylcarbamate, provide insights into the physical properties like crystal structure and hydrogen bonding patterns (Ghalib, R. M. et al., 2010).

Scientific Research Applications

Chemical and Biological Stability

Cyclohexylcarbamic acid aryl esters, a class of fatty acid amide hydrolase (FAAH) inhibitors, which include compounds similar to the chemical , have been studied for their chemical and biological stability. These studies focused on understanding the structure–stability relationships, finding that electrophilicity of the carbamate influences chemical stability. Substituents on the O-aryl moiety can increase hydrolytic stability without affecting FAAH inhibitory potency, while peripheral hydrophilic groups decrease oxidative metabolism in the liver (Vacondio et al., 2009).

Radiolabeled Isocyanates for PET Imaging

Cyclohexyl [3-({[(2-Hydroxyethyl)amino]carbonyl}amino)-4-methylphenyl]carbamate-like compounds have applications in the synthesis of radiolabeled isocyanates, particularly carbon-11 labeled isocyanates. These are prepared from carbamate salts formed from [(11) C]CO(2) and amines, and are useful for positron emission tomography (PET) radiotracers for in vivo imaging. This includes synthesis of novel radiotracers like [carbonyl-(11) C]-6-hydroxy-[1,1'-biphenyl]-3-yl cyclohexylcarbamate (Wilson et al., 2011).

Synthesis of Cyclic Dipeptidyl Ureas

Research has also explored the synthesis of compounds such as 3-hydroxy-6-oxo[1,2,4]triazin-1-yl alaninamides, indicating the potential for synthesizing a new class of cyclic dipeptidyl ureas. This process involves reactions with cyclohexyl or benzyl isocyanide, forming structures with urea moieties, showing the versatility of such compounds in chemical synthesis (Sañudo et al., 2006).

Anticonvulsant Applications

The structure and hydrogen bonding patterns of anticonvulsant enaminones, which include molecules structurally related to cyclohexylcarbamic acid derivatives, have been determined. These findings contribute to understanding how such compounds could be used in anticonvulsant applications (Kubicki et al., 2000).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, if it’s intended to be a drug, its mechanism of action would depend on how it interacts with biological systems. Without more context, it’s difficult to provide a specific mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific properties. For example, many organic compounds are flammable, and some can be harmful if ingested or come into contact with the skin.

Future Directions

The future directions for a compound like this would depend on its intended use. It could potentially be used in the development of new drugs, materials, or chemical processes.